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Compound of Interest

Compound Name: 5-Decanol

Cat. No.: B1670017 Get Quote

An in-depth guide to the physical properties of 5-decanol (CAS 5205-34-5), a straight-chain

secondary alcohol, is essential for its application in research, drug development, and various

industrial processes. This document provides a comprehensive overview of its key physical

constants—boiling point, melting point, and density—supported by detailed experimental

methodologies for their determination.

Physical Properties of 5-Decanol
5-Decanol, with the chemical formula C10H22O, is a colorless to light yellow liquid at room

temperature.[1][2] It is characterized by a mild, fragrant, and waxy odor.[1] While it is soluble in

organic solvents like ethanol and ether, its solubility in water is relatively low.[1][2]

Quantitative Data Summary
The physical properties of 5-decanol have been reported with some variation across different

sources. These values are summarized in the table below, with specific conditions noted where

available.
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Physical Property Value Conditions

Boiling Point 228-230 °C
Atmospheric Pressure (760

mmHg)

80 °C
Reduced Pressure (5 mmHg)

[1][3][4]

Melting Point 9 °C[1][3][4] -

~ -1 °C[1] -

Density 0.83 g/mL Specific Gravity (20/20)[1][4]

0.826 g/mL[3] Not specified

Experimental Protocols
The determination of the physical constants listed above is fundamental to verifying the purity

and identity of a substance.[5] Standard laboratory procedures for these measurements are

detailed below.

1. Boiling Point Determination (Capillary Method)

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding

atmospheric pressure.[6] A common and effective technique for its determination on a small

scale is the capillary method.[7]

Principle: An inverted capillary tube is placed in a small sample of the liquid. As the sample is

heated, the air trapped in the capillary is replaced by the substance's vapor. The temperature

at which a rapid and continuous stream of bubbles emerges from the capillary's open end is

considered the boiling point.[7] A more precise measurement is often taken as the

temperature at which the liquid begins to re-enter the capillary upon cooling.[7]

Apparatus: A heating apparatus (e.g., Mel-Temp apparatus or oil bath), a thermometer, a

small test tube (fusion tube), and a capillary tube sealed at one end.[5][8][9]

Methodology:
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A small amount of 5-decanol is placed into the fusion tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid in the fusion tube.

[5]

The fusion tube is attached to a thermometer, ensuring the sample and the thermometer

bulb are at the same level.[9]

The assembly is heated gradually and uniformly in an oil bath or heating block.[10]

The temperature is carefully monitored. The point at which a steady stream of bubbles

escapes from the capillary tip is observed.[7]

The heat source is removed, and the apparatus is allowed to cool slowly.

The boiling point is recorded as the temperature at which the liquid just begins to enter the

capillary tube.[7]

2. Melting Point Determination

The melting point is the temperature at which a substance transitions from a solid to a liquid

state.[10] For pure crystalline compounds, this transition occurs over a very narrow

temperature range (typically 0.5-1.0°C) and serves as a crucial indicator of purity.[6] Impurities

tend to lower and broaden the melting point range.

Principle: A small, finely powdered sample of the solid is heated slowly at a controlled rate.

The melting point range is the temperature from which the first drop of liquid appears to the

temperature at which the entire sample becomes liquid.[6][10]

Apparatus: A melting point apparatus (e.g., Mel-Temp or Thiele tube), a thermometer, and a

capillary tube sealed at one end.

Methodology:

A small amount of solidified 5-decanol is finely powdered.

The open end of a capillary tube is pressed into the powder to pack a small sample (1-2

mm high) into the sealed end.[10][11]
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The capillary tube is placed into the heating block of the melting point apparatus alongside

a thermometer.[6]

The sample is heated rapidly at first to determine an approximate melting temperature.

The apparatus is allowed to cool, and a second trial is performed with a fresh sample. This

time, the heating rate is reduced significantly (e.g., 2°C per minute) as the temperature

approaches the approximate melting point.

The temperature at which the first signs of melting are observed (T1) and the temperature

at which the last crystal disappears (T2) are recorded as the melting point range.[6]

3. Density Determination

Density is an intrinsic physical property defined as the mass of a substance per unit of volume.

Several gravimetric methods are commonly used for liquids like 5-decanol.

Principle: The most common methods rely on accurately measuring the mass of a precisely

known volume of the liquid.[12][13] The pycnometer method involves weighing a specific

volume flask (pycnometer) empty, then filled with the liquid. The buoyancy method utilizes

Archimedes' principle, where a sinker of known volume is weighed in air and then

submerged in the liquid.[12]

Apparatus: An analytical balance, a pycnometer (a glass flask with a specific, calibrated

volume), or a graduated cylinder and beaker.[12][13]

Methodology (using a pycnometer):

A clean, dry pycnometer is accurately weighed on an analytical balance.

The pycnometer is carefully filled with 5-decanol, ensuring no air bubbles are present.

The stopper is inserted, and any excess liquid is wiped from the exterior.

The filled pycnometer is weighed again.

The mass of the 5-decanol is determined by subtracting the mass of the empty

pycnometer from the mass of the filled pycnometer.[12]
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The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.[12] The temperature at which the measurement is made should always be

recorded, as density is temperature-dependent.

Visualization
The following diagram illustrates the relationship between the key physical properties of 5-
Decanol and the standard methods used for their determination.
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Caption: Logical relationship of 5-Decanol's physical properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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